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Cat. No.: S11145953

Pinacolone oxime is the oxime derivative of pinacolone. Oximes are a class of compounds characterized by a
hydroxy-imine group, are typically synthesized from carbonyl precursors like aldehydes or ketones, and are

known for their role as key intermediates in organic synthesis and their diverse biological activities [1].

The table below summarizes its core identifying information:

Property Description

IUPAC Name 3,3-Dimethyl-2-butanone oxime [2] [3]

CAS Registry Number 2475-93-6 [2] [3] [4]

Molecular Formula CeH13NO [2] [3] [4]

Molecular Weight 115.17 g/mol [2] / 115.18 g/mol [3]

Common Synonyms Pinacolin Oxime; 3,3-Dimethyl-2-butanone Oxime [2] [3]

Physical and Chemical Properties

This section details the quantitative physical and chemical characteristics of pinacolone oxime, which are

critical for experimental design involving handling, purification, and analysis.
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Property Value | Description

Appearance White to almost white crystalline powder [2] [3].
Melting Point 76-78 °C (lit.) [2] [3].

Boiling Point 172 °C at 748 mmHg [2].

Predicted 0.86+0.1 g/cm?3 [2].

Density

Solubility Soluble in methanol [2] [3].

pKa (Predicted) 12.44+0.10 [2].

Storage Room temperature, recommended in a cool and dark place (<15°C); alternatively 2-
Conditions 8°C in a sealed container, away from moisture [2] [3].

Experimental Protocols and Synthesis

Classical Synthesis of Pinacolone (Precursor)

A foundational preparation from Organic Syntheses describes the synthesis of pinacolone from pinacol

hydrate via an acid-catalyzed rearrangement, which is a classic reaction in organic chemistry [5].

¢ Procedure: In a 2-liter round-bottomed flask fitted with a dropping funnel and a condenser for
distillation, 750 g of 6 N sulfuric acid is mixed with 250 g of pinacol hydrate. The mixture is distilled
until the upper oily layer in the distillate ceases to increase in volume. The pinacolone layer is
separated, the aqueous layer is returned to the flask, and the process is repeated with fresh pinacol
hydrate. The combined pinacolone fractions are dried over calcium chloride, filtered, and fractionally
distilled, collecting the fraction boiling at 103-107 °C [5].
¢ Notes:
o The pinacol hydrate used is typically unrecrystallized, though recrystallized material can
increase the yield by about 4% [5].
o Phosphoric acid (50%) or hydrated oxalic acid can be used as alternatives to sulfuric acid,
though with longer reaction times (3-4 hours of boiling) and slightly lower yields (60-65% of
theoretical) [5].
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¢ Yield: The reported yield is 287-318 g (65—72% of the theoretical amount) [5].

General Synthesis of Oximes

The most common method for synthesizing oximes, including pinacolone oxime, is the condensation of a

carbonyl compound with hydroxylamine [1].

¢ Procedure: The ketone (pinacolone) is reacted with hydroxylamine hydrochloride (NH2OH-HCI) in the
presence of a base, such as sodium carbonate (Naz=COs), to neutralize the generated HCI and drive

the reaction to completion [6] [1].
¢ Purification: The resulting oxime can be purified by crystallization. For pinacolone oxime, suitable

solvents include aqueous ethanol, ethanol, or petroleum ether [2].

The following diagram illustrates the two-step synthetic route to pinacolone oxime, from its precursor

pinacol to the final product.
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Synthesis of pinacolone oxime from pinacol hydrate.

Applications in Research and Industry

Oximes, as a functional group, hold significant importance in various scientific and industrial fields. The

following table outlines key application areas, with pinacolone itself being a noted industrial intermediate

[7].

Application Area

Significance & Notes

Pharmaceutical
Intermediates

Agrochemical
Production

Chemical Synthesis &
Solvents

Medicinal Chemistry &
Drug Discovery

FDA-Approved Oxime
Drugs

Pinacolone is used as a precursor for synthesizing Active Pharmaceutical
Ingredients (APIs), such as sedatives and anti-inflammatory drugs, due to
its stability and reactivity [7].

Serves as an intermediate in the synthesis of herbicides and pesticides,
aiding in the development of compounds with targeted activity and lower
environmental impact [7].

Acts as a stable intermediate for producing flavoring agents, fragrances,
and as a high-purity solvent for coatings, adhesives, and cleaning agents

[71

Oximes are key pharmacophores. Novel steroidal oximes are being
investigated as antiproliferative agents against prostate, lung, and triple-
negative breast cancers [8].

Several oxime-based drugs are approved, including pralidoxime (antidote
for organophosphate poisoning) and oxime-containing antibiotics like
cefuroxime and ceftizoxime [1].

The diagram below maps the core applications of pinacolone and oxime compounds in research and industry,

highlighting their versatility.
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Core industrial and research applications of oximes and pinacolone.

Safety and Handling

Pinacolone oxime should be handled with care by trained personnel in a well-ventilated laboratory

environment.

¢ Risk Statements: According to one source, the compound has risk statements R20/21/22 (Harmful
by inhalation, in contact with skin, and if swallowed) and R36/37/38 (Irritating to eyes, respiratory
system, and skin) [2].

o Safety Statements: The corresponding safety statements are S36/37/39 (Wear suitable protective
clothing, gloves, and eye/face protection) [2].

¢ Regulatory Compliance: Users should ensure compliance with relevant regulatory frameworks such
as REACH in Europe and OSHA standards in the US [7]. Always consult the most recent Safety Data
Sheet (SDS) prior to use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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